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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587925 Get Quote

N1-Methoxymethyl Picrinine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from the leaves of

Alstonia scholaris. As a derivative of picrinine, a compound with known anti-inflammatory

properties, N1-Methoxymethyl picrinine is a molecule of interest for further investigation in

drug discovery and development. This document provides a comprehensive overview of the

chemical structure, physicochemical properties, and a putative biological context of N1-
Methoxymethyl picrinine, based on available scientific literature. Due to a lack of extensive

research on this specific derivative, some information is extrapolated from studies on the parent

compound, picrinine, and the general phytochemical profile of Alstonia scholaris.

Chemical Structure and Identification
N1-Methoxymethyl picrinine is a complex polycyclic indole alkaloid. Its core structure is

based on the akuammiline skeleton, characterized by a cage-like architecture. The key

distinguishing feature is the methoxymethyl group attached to the indole nitrogen at position 1.

The definitive structure of N1-Methoxymethyl picrinine has been elucidated through

spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy.[1] The fundamental chemical identifiers are summarized in

the table below.

Identifier Value Source

Molecular Formula C22H26N2O4 [2]

Molecular Weight 382.5 g/mol [2][3]

CAS Number 1158845-78-3 [2]

Canonical SMILES

CC=C1CN2C3CC1C(C45C3(N

(C6=CC=CC=C64)COC)OC2C

5)C(=O)OC

[2]

A 2D representation of the chemical structure is provided below:

Chemical Structure of N1-Methoxymethyl Picrinine
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Caption: A simplified diagram illustrating the key structural features of N1-Methoxymethyl
picrinine.

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of N1-Methoxymethyl picrinine
are not widely available in the public domain. The information presented here is a compilation

from various chemical suppliers and databases.

Property Value Source

Physical Description Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Purity
>98% (as offered by

commercial suppliers)
[3]

Storage Temperature -20°C N/A

Experimental Protocols
Isolation from Alstonia scholaris
N1-Methoxymethyl picrinine is a natural product found in the leaves of the medicinal plant

Alstonia scholaris.[1][4][5][6][7][8] While a specific, detailed protocol for the isolation of N1-
Methoxymethyl picrinine is not readily available, a general procedure for the extraction and

isolation of alkaloids from Alstonia scholaris leaves can be described as follows. This protocol

is based on established methods for alkaloid extraction.

Experimental Workflow for Alkaloid Isolation
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General Workflow for Alkaloid Isolation from Alstonia scholaris Leaves

Dried and Powdered Alstonia scholaris Leaves

Maceration with Acidified Ethanol

Filtration to remove solid plant material

Concentration of the extract under reduced pressure

Acid-Base Extraction to separate alkaloids

Partitioning with an immiscible organic solvent (e.g., Chloroform)

Crude Alkaloid Fraction

Column Chromatography (Silica Gel)

Collection of Fractions

Thin Layer Chromatography (TLC) analysis of fractions

Isolation of Pure N1-Methoxymethyl Picrinine

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of alkaloids from Alstonia scholaris leaves.
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Chemical Synthesis
To date, a specific total synthesis for N1-Methoxymethyl picrinine has not been reported in

the scientific literature. However, the total synthesis of its parent compound, picrinine, has been

achieved. The synthetic strategies employed for picrinine could potentially be adapted for the

synthesis of N1-Methoxymethyl picrinine, likely involving the introduction of the

methoxymethyl group at the indole nitrogen in a late-stage step or the use of a pre-

functionalized indole precursor.

Biological Activity and Potential Signaling Pathways
There is currently a lack of specific biological activity data for N1-Methoxymethyl picrinine in

the published literature. However, the bioactivity of the closely related parent compound,

picrinine, and the extracts of Alstonia scholaris provide a strong basis for inferring its potential

therapeutic relevance.

Picrinine has been reported to exhibit anti-inflammatory activity through the inhibition of the 5-

lipoxygenase (5-LOX) enzyme.[4][5] The 5-LOX pathway is a critical component of the

inflammatory response, responsible for the production of leukotrienes, which are potent pro-

inflammatory mediators.

Hypothesized Signaling Pathway for Anti-inflammatory Action

Given that N1-Methoxymethyl picrinine is a derivative of picrinine, it is plausible that it may

exert anti-inflammatory effects through a similar mechanism. The following diagram illustrates

the 5-lipoxygenase pathway and the putative inhibitory role of N1-Methoxymethyl picrinine.
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Hypothesized Anti-inflammatory Action via 5-Lipoxygenase Inhibition
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Caption: A diagram of the 5-lipoxygenase pathway and the hypothesized inhibitory action of

N1-Methoxymethyl picrinine.

Extracts from Alstonia scholaris have been shown to possess a wide range of pharmacological

activities, including antimicrobial, antidiarrheal, antiplasmodial, hepatoprotective,

immunomodulatory, anticancer, and antiasthmatic effects.[6] The contribution of N1-
Methoxymethyl picrinine to these activities remains to be elucidated.

Future Directions
The study of N1-Methoxymethyl picrinine is still in its nascent stages. Future research should

focus on the following areas:

Detailed Spectroscopic Analysis: Publication of the complete 1H NMR, 13C NMR, Mass

Spectrometry, and IR data is essential for the unambiguous identification and

characterization of this compound.
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Chemical Synthesis: The development of a robust and efficient total synthesis would enable

the production of larger quantities of N1-Methoxymethyl picrinine for extensive biological

evaluation.

Biological Screening: A comprehensive biological screening of N1-Methoxymethyl picrinine
is warranted to determine its bioactivity profile. This should include assays for anti-

inflammatory, cytotoxic, antimicrobial, and other relevant activities.

Mechanism of Action Studies: Should biological activity be confirmed, further studies to

elucidate the precise molecular mechanism of action will be crucial for understanding its

therapeutic potential.

Conclusion
N1-Methoxymethyl picrinine is an intriguing natural product with a complex chemical

architecture. While current knowledge about this specific compound is limited, its relationship to

the bioactive alkaloid picrinine and its origin from the medicinally important plant Alstonia

scholaris suggest that it is a promising candidate for further scientific investigation. The data

and protocols presented in this guide are intended to serve as a foundation for researchers and

drug development professionals interested in exploring the therapeutic potential of this unique

indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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